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Solubility & Reconstitution Guide

The solubility of [D-Trp11]-Neurotensin depends on the overall charge of the peptide, which can be

calculated from its amino acid sequence. The following table outlines the recommended solvents based on

this principle [1]:

Overall Peptide Charge Recommended Solubilization Protocol

| Negative (< 0) | 1. First, attempt to dissolve in water. 2. If unsuccessful, add NH₄OH (< 50 μL). 3. If the

peptide still does not dissolve, add DMSO (50-100 μL). | | Positive (> 0) | 1. First, attempt to dissolve in

water. 2. If unsuccessful, try a 10%-30% acetic acid solution. 3. If the peptide still does not dissolve, use a

minimal amount of DMSO. | | Zero (= 0) | 1. First, attempt to dissolve in an organic solvent (e.g.,

acetonitrile, methanol). 2. For very hydrophobic peptides, dissolve in a small amount of DMSO first, then

dilute with water to the desired concentration. |

Key details of the peptide:

Molecular Weight: 1695.96 g/mol [1]

CAS No.: 73634-68-1 [1]
Sequence: Pyr-Leu-Tyr-Glu-Asn-Lys-Pro-Arg-Arg-Pro-D-Trp-Ile-Leu [1]
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Troubleshooting FAQs

Q1: My [D-Trp11]-Neurotensin solution appears cloudy or has precipitate. What should I do?

Cloudiness often indicates incomplete dissolution.

Check the Charge: Confirm the overall charge of your peptide using the table above. The most

common issue is using an incorrect solvent.
Sonication: Briefly sonicate the solution in a water bath for 5-10 minutes. This can help disrupt

aggregates.
Gentle Warming: Warm the solution slightly to room temperature (if it was cold) or to 37°C while

mixing gently. Avoid high temperatures.
Centrifugation: If the solution remains cloudy after the steps above, centrifuge it at 10,000-12,000

rpm for 5 minutes to pellet any insoluble particulate matter, then carefully transfer the clear
supernatant to a new tube.

Q2: Why is the stability of [D-Trp11]-Neurotensin important for my experiments? [D-Trp11]-

Neurotensin is an analog specifically designed to have greater stability than native neurotensin against

degradation by peptidases present in rat brain tissue [2]. This enhanced stability is crucial for obtaining

reliable and reproducible results in biological assays, especially in ex vivo or in vivo experiments, as it

ensures the peptide remains active for the duration of your study.

Q3: How should I store my stock solution and what is its shelf life?

Storage: For long-term storage, aliquot the stock solution into working volumes to avoid repeated
freeze-thaw cycles. Store the aliquots at -20°C or below.

Stability: The solid peptide powder should be stored under the conditions recommended in the
Certificate of Analysis (CoA) that accompanies the product [1]. Once reconstituted, the solution

should be considered less stable. While specific shelf-life data for the solution is not provided in the
search results, a conservative approach is to use it within a few weeks when stored at -20°C, or

within a few days if kept at 4°C.

Experimental Workflow & Stability

The following diagram illustrates the decision-making process for solubilizing the peptide and highlights its

key experimental advantage.
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Calculate Peptide Charge

Charge < 0 (Negative) Charge > 0 (Positive) Charge = 0 (Neutral)

Attempt dissolution in Water Use organic solvent
(ACN, MeOH)

Add NH4OH (<50 µL)

Fails

Try 10-30% Acetic Acid

Fails

Add DMSO (50-100 µL)

Fails

Use minimal DMSO

Fails

Dissolve in minimal DMSO,
then dilute with water

For hydrophobic peptides

Key Experimental Advantage

Stable to brain peptidases
for reliable assay results
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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neurotensin-solubility-and-reconstitution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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